[1-[(1-Cyanocyclohexyl)amino]-1-oxopropan-2-yl] 4-[(2-cyanoacetyl)amino]benzoate

• IUPAC Name: [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] 4-[(2-cyanoacetyl)amino]benzoate
• InChI: InChI=1S/C20H22N4O4/c1-14(18(26)24-20(13-22)10-3-2-4-11-20)28-19(27)15-5-7-16(8-6-15)23-17(25)9-12-21/h5-8,14H,2-4,9-11H2,1H3,(H,23,25)(H,24,26)
• InChI Key: FXSXGYSVWYOCPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1(CCCCC1)C#N)OC(=O)C2=CC=C(C=C2)NC(=O)CC#N
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol

Description

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the functional groups present. For example, the amide group might undergo hydrolysis or reduction, and the cyano group could participate in addition reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be influenced by the compound’s molecular structure. For instance, the presence of polar groups like the amide could enhance solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research could involve studying the compound’s reactivity, exploring its potential applications, and optimizing its synthesis.